Cas no 65360-27-2 (N2,N6-Bis(tert-butoxycarbonyl)-D-lysine)

N2,N6-Bis(tert-butoxycarbonyl)-D-lysine is a protected derivative of D-lysine, featuring tert-butoxycarbonyl (Boc) groups on both the α- and ε-amino functionalities. This compound is widely utilized in peptide synthesis, where the Boc groups serve as orthogonal protecting groups, enabling selective deprotection under mild acidic conditions. Its high purity and stability make it suitable for automated solid-phase peptide synthesis (SPPS) and solution-phase applications. The chiral integrity of the D-lysine backbone ensures compatibility with stereosensitive reactions. This reagent is particularly valuable in the synthesis of modified peptides, peptidomimetics, and bioconjugates, offering precise control over amino acid incorporation and side-chain protection.

N2,N6-Bis(tert-butoxycarbonyl)-D-lysine structure

65360-27-2 structure

Product Name:N2,N6-Bis(tert-butoxycarbonyl)-D-lysine

CAS No:65360-27-2

MF:C₁₆H₃₀N₂O₆

MW:346.419205188751

MDL:MFCD00076960

CID:859150

PubChem ID:7349650

Update Time:2025-10-17

N2,N6-Bis(tert-butoxycarbonyl)-D-lysine Chemical and Physical Properties

Names and Identifiers

- (R)-2,6-Bis((tert-butoxycarbonyl)amino)hexanoic acid
- Boc-D-Lys(Boc)-OH
- (2R)-2,6-bis[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
- N2,N6-Bis-Boc-D-lysine
- AK109400
- D-LYSINE, N2,N6-BIS[(1,1-DIMETHYLETHOXY)CARBONYL]-
- AB02924
- FCH3597850
- (2S,6S)-2,6-Dimethylpiperazine-2HCl
- AX8225512
- ST2402590
- N2,N6-Bis[(1,1-dimethylethoxy)carbonyl]-D-lysine
- N2,N6-Bis(tert-butoxycarbonyl)-D-lysine
- (R)-2,6-Bis(BOC-amino)hexanoic acid
- (R)-2,6-Bis((tert-butoxycarbonyl)amino)hexanoicacid
- SCHEMBL10241524
- 65360-27-2
- HY-W018528
- DB-362326
- DS-4323
- O10161
- DTXSID70428555
- AKOS016843565
- (2R)-2,6-BIS[(TERT-BUTOXYCARBONYL)AMINO]HEXANOIC ACID
- MFCD00076960
- CS-W019314
- MDL： MFCD00076960
- Inchi： 1S/C16H30N2O6/c1-15(2,3)23-13(21)17-10-8-7-9-11(12(19)20)18-14(22)24-16(4,5)6/h11H,7-10H2,1-6H3,(H,17,21)(H,18,22)(H,19,20)/t11-/m1/s1
- InChI Key： FBVSXKMMQOZUNU-LLVKDONJSA-N
- SMILES： O(C(N[C@@H](C(=O)O)CCCCNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

Exact Mass: 346.2105
Monoisotopic Mass: 346.21038668g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 11
Complexity: 437
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 114
XLogP3: 2.3

Experimental Properties

PSA: 113.96

N2,N6-Bis(tert-butoxycarbonyl)-D-lysine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TK389-1g	N2,N6-Bis(tert-butoxycarbonyl)-D-lysine	65360-27-2	95+%	1g	207.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TK389-200mg	N2,N6-Bis(tert-butoxycarbonyl)-D-lysine	65360-27-2	95+%	200mg	110.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TK389-5g	N2,N6-Bis(tert-butoxycarbonyl)-D-lysine	65360-27-2	95+%	5g	625.0CNY	2021-07-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B845351-50mg	Boc-D-Lys(Boc)-OH	65360-27-2	95%	50mg	￥98.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B845351-250mg	Boc-D-Lys(Boc)-OH	65360-27-2	95%	250mg	￥160.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B845351-1g	Boc-D-Lys(Boc)-OH	65360-27-2	95%	1g	￥369.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B845351-5g	Boc-D-Lys(Boc)-OH	65360-27-2	95%	5g	￥748.00	2022-09-02
abcr	AB439377-250 mg	(R)-2,6-Bis((tert-butoxycarbonyl)amino)hexanoic acid, 95% (Boc-D-Lys(Boc)-OH); .	65360-27-2	95%	250mg	€101.30	2023-04-22
abcr	AB439377-1 g	(R)-2,6-Bis((tert-butoxycarbonyl)amino)hexanoic acid, 95% (Boc-D-Lys(Boc)-OH); .	65360-27-2	95%	1g	€146.00	2023-04-22
abcr	AB439377-5 g	(R)-2,6-Bis((tert-butoxycarbonyl)amino)hexanoic acid, 95% (Boc-D-Lys(Boc)-OH); .	65360-27-2	95%	5g	€229.40	2023-04-22